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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

Cat. No. B1663734

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal
of Adenine monohydrochloride hemihydrate. The following procedures are designed to
minimize risk and ensure a safe laboratory environment.

Hazard Summary

Adenine monohydrochloride hemihydrate is classified as harmful if swallowed[1][2]. While it
is not considered a highly hazardous substance, proper handling is crucial to prevent
accidental ingestion and potential skin or eye irritation[3].

Physical and Chemical Properties

A summary of the key physical and chemical properties of Adenine monohydrochloride
hemihydrate is provided in the table below.
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Property Value

Molecular Formula CsHsNs - HCI - %2H20

Molecular Weight 180.59 g/mol

Appearance White to off-white crystalline powder|[3]
Melting Point Approximately 285°C (decomposes)[3]
Solubility Soluble in water (50 mg/mL)[3]

Personal Protective Equipment (PPE)

The minimum required PPE for handling Adenine monohydrochloride hemihydrate includes
a lab coat, safety glasses with side shields, and chemical-resistant gloves[4][5][6]. The
selection of appropriate PPE should be based on a risk assessment of the specific laboratory
procedures being performed[4].

PPE Item Specification Rationale

o Protects eyes from dust
] Safety glasses with side ) )
Eye Protection ) particles and accidental
shields or goggles.[1][7]
splashes.

Nitrile gloves are . ) ) )
) o Provides a barrier against skin
Hand Protection recommended for incidental

contact.[4][7][8]

contact with the chemical.

] Protects skin and personal
Body Protection A standard laboratory coat. ) o
clothing from contamination.[7]

Generally not required for
small quantities handled with
adequate ventilation. A
) ) NIOSH-approved respirator Prevents inhalation of airborne
Respiratory Protection )
may be necessary for large- particles.
scale operations or in poorly
ventilated areas where dust is

generated.[2][7]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following step-by-step procedures will ensure the safe handling of Adenine
monohydrochloride hemihydrate.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a designated benchtop space with
good ventilation, is clean and uncluttered.

Gather all necessary equipment, including a calibrated weighing balance, weigh boats or
paper, spatulas, and containers for solution preparation.

Verify that an emergency eyewash station and safety shower are accessible.
Don the required personal protective equipment: lab coat, safety glasses, and nitrile gloves.
. Weighing and Dispensing:

Perform all weighing and dispensing of the solid material in an area with localized exhaust
ventilation, such as a chemical fume hood or a ventilated balance enclosure, to minimize
dust generation[9].

Use a clean spatula to carefully transfer the desired amount of Adenine
monohydrochloride hemihydrate from the stock container to a weigh boat or weighing
paper.

Avoid creating dust. If dust is generated, do not blow on it. Instead, gently wipe the area with
a damp cloth or paper towel, which should then be disposed of as contaminated solid waste.

Close the stock container tightly immediately after use.
. Solution Preparation:

If preparing a solution, add the weighed solid to the solvent in a suitable container (e.g.,
beaker, flask).
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Stir or agitate the mixture until the solid is fully dissolved.

Label the container with the chemical name, concentration, date, and your initials.

. Post-Handling:

Clean all equipment used for weighing and dispensing.
Wipe down the work surface with a damp cloth or paper towel.
Remove gloves and dispose of them in the designated solid waste container.

Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of chemical waste is critical to laboratory safety and environmental protection.

. Waste Segregation:

Solid Waste: This includes unused Adenine monohydrochloride hemihydrate,
contaminated weigh boats, paper towels, and gloves. These items should be collected in a
designated, sealed, and clearly labeled hazardous waste container[10][11]. The label should
read "Hazardous Waste" and include the chemical name.

Liquid Waste: Aqueous solutions of Adenine monohydrochloride hemihydrate should be
collected in a designated, sealed, and clearly labeled hazardous waste container. Do not
pour solutions down the drain unless permitted by local regulations and institutional
guidelines.

Empty Containers: The original container of Adenine monohydrochloride hemihydrate,
once empty, should be triple-rinsed with a suitable solvent (e.g., water). The rinsate should
be collected as hazardous liquid waste. After rinsing, deface the label and dispose of the
container according to your institution's guidelines for non-hazardous lab glass or plastic.

. Storage of Waste:

Store waste containers in a designated and well-ventilated satellite accumulation area.
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e Ensure waste containers are kept closed except when adding waste[11].

3. Waste Disposal:

o Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Mandatory Visualizations
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Caption: Workflow for the safe handling of Adenine monohydrochloride hemihydrate.
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Caption: Logic for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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